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Compound of Interest

Compound Name: (5-Bromopentyl)boronic acid

Cat. No.: B045191

An In-depth Technical Guide to (5-Bromopentyl)boronic acid

Introduction

(5-Bromopentyl)boronic acid is a bifunctional organoboron compound featuring a terminal
bromine atom and a boronic acid group. This structure makes it a valuable reagent in organic
synthesis, particularly in the construction of more complex molecules. The boronic acid moiety
serves as a versatile handle for various coupling reactions, most notably the Suzuki-Miyaura
cross-coupling, while the bromo-functionalized alkyl chain allows for subsequent nucleophilic
substitution or other transformations.[1][2][3] This guide provides a comprehensive overview of
its chemical properties, experimental protocols, and key applications for researchers in
chemistry and drug development.

Core Chemical Properties

(5-Bromopentyl)boronic acid is typically a powder at room temperature and requires specific
storage conditions to ensure its stability.
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Property Data Reference
CAS Number 120986-85-8 [4][5][6]
Molecular Formula CsH12BBrO2 [4115][6]
Molecular Weight 194.86 g/mol [5][6]
IUPAC Name (5-bromopentyl)boronic acid

Physical Form Powder

Purity >95% [5]

Storage Temperature

Inert atmosphere, store in

freezer, under -20°C

[5]16]

SMILES Code

OB(O)CCcCcCCBr

[5](6]

InChl Key

RCBNHBWNONFWHR-
UHFFFAOYSA-N

Safety and Handling

(5-Bromopentyl)boronic acid is classified as a hazardous substance and requires careful

handling to avoid exposure.

3.1. Hazard Identification

 Signal Word: Warning[6][7]

e Hazard Statements:

[¢]

H315: Causes skin irritation.[5][6]

o

H319: Causes serious eye irritation.[5][6]

o

H335: May cause respiratory irritation.[5][6]

[¢]

H302: Harmful if swallowed.[7]
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3.2. Recommended Handling Protocol Safe handling is crucial when working with this

compound. The following workflow outlines the necessary precautions from receipt to disposal.
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Caption: Logical workflow for the safe handling and storage of (5-Bromopentyl)boronic acid.

3.3. First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[8][9]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[8][9]

« Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, provide
artificial respiration.[9][10]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[7]

Experimental Protocols & Reactivity

4.1. General Synthesis of Alkylboronic Acids While a specific protocol for (5-
bromopentyl)boronic acid is not detailed in the provided results, a general and widely used
method for synthesizing alkylboronic acids involves the reaction of a Grignard reagent with a
trialkyl borate (e.qg., trimethyl borate or triisopropyl borate) followed by acidic hydrolysis.
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Caption: General synthetic workflow for alkylboronic acids via a Grignard reaction.

Methodology:

e Grignard Formation: The corresponding Grignard reagent, 5-bromopentylmagnesium
bromide, is prepared by reacting 1,5-dibromopentane with magnesium turnings in an
anhydrous ether solvent (e.g., THF or diethyl ether) under an inert atmosphere.

o Reaction with Borate: The freshly prepared Grignard reagent is then added dropwise to a
solution of a trialkyl borate, such as trimethyl borate, at low temperatures (typically -78 °C) to
prevent over-addition.
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» Hydrolysis: The resulting boronate ester intermediate is hydrolyzed by the addition of an
agueous acid (e.g., dilute HCI) to yield the final (5-bromopentyl)boronic acid.

 Purification: The product is then extracted from the aqueous layer using an organic solvent
and purified, typically by column chromatography or recrystallization.

4.2. Reactivity and Key Applications Boronic acids are exceptionally useful intermediates in
organic chemistry, primarily due to their role in palladium-catalyzed cross-coupling reactions.[1]

[2]

4.2.1. Suzuki-Miyaura Cross-Coupling This is the most prominent application of boronic acids,
enabling the formation of carbon-carbon bonds.[1][3] (5-Bromopentyl)boronic acid can react
with various aryl or vinyl halides (or triflates) in the presence of a palladium catalyst and a base.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b045191?utm_src=pdf-body
https://en.wikipedia.org/wiki/Boronic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://en.wikipedia.org/wiki/Boronic_acid
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/64652272f2112b41e9b7c3f3/original/which-boronic-acids-are-used-most-frequently-for-synthesis-of-bioactive-molecules.pdf
https://www.benchchem.com/product/b045191?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

(5-Bromopentyl)boronic acid
(R2-B(OH)2) + Base

R:-Pd(Il)L2-X Transmetalation

Transmetalati

Oxidative

Oxidative Addition Addition Coupled Product

(R-R?)

RI-Pd(Il)L2-R?

Reductive
Elimination

Pd(0)L2 Reductive Elimination

Aryl/Vinyl Halide
(R-X)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b045191?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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